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Compound of Interest

Compound Name: (-)-Lariciresinol

Cat. No.: B1260115 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for handling (-)-Lariciresinol, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (-)-Lariciresinol is not readily available, data

from related compounds, including (+)-Lariciresinol and (-)-Lariciresinol 4-O-glucoside,

provides a strong basis for recommended PPE. The following table summarizes the necessary

protective gear to minimize exposure and ensure safety.[1][2][3][4][5][6][7]
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PPE Category Item Specifications & Remarks

Eye Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield is recommended

for full facial protection against

splashes.[4][5]

Hand Protection Chemical-Impermeable Gloves

Must be inspected prior to use.

The selected gloves should

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[1] Nitrile

gloves are a suitable option.[5]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls, is

necessary.[1][3][4] For

extensive handling, a hooded

two-piece chemical splash suit

or a "bunny suit" may be

appropriate.[3][4]

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

For unpacking or in case of

large spills, a chemical

cartridge-type respirator may

be required.[4][6]

Foot Protection Closed-toe Shoes

Chemical-resistant boots are

recommended, especially in

areas where spills may occur.

[3]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of (-)-
Lariciresinol and ensuring a safe laboratory environment.[1][2][8][9]

Handling:

Work in a well-ventilated area.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Avoid contact with skin and eyes.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store apart from incompatible materials and foodstuff containers.[1]

Disposal Plan
The disposal of (-)-Lariciresinol and its containers must be carried out in accordance with

local, state, and federal regulations to prevent environmental contamination.[1][2][10][11]

Chemical Disposal:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[2]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Container Disposal:
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Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[1]

Experimental Workflow: Safe Handling of (-)-
Lariciresinol
The following diagram outlines the standard operating procedure for safely handling (-)-
Lariciresinol in a laboratory setting.
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Signaling Pathway Involvement
(-)-Lariciresinol has been noted for its biological activities, including potential antitumor

effects.[12][13][14] Research suggests it may influence pathways such as TGF-β and NF-κB

and induce apoptosis by affecting Bcl-2 and Bax protein levels.[13]
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Potential Signaling Pathways of (-)-Lariciresinol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. targetmol.com [targetmol.com]

2. chemicalbook.com [chemicalbook.com]

3. sams-solutions.com [sams-solutions.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1260115?utm_src=pdf-body
https://www.biocrick.com/Lariciresinol-BCN3418.html
https://www.medchemexpress.com/lariciresinol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5223646.htm
https://www.medchemexpress.com/lariciresinol.html
https://www.benchchem.com/product/b1260115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260115?utm_src=pdf-body
https://www.benchchem.com/product/b1260115?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/SDS/264725054661591088/TN8286
https://www.chemicalbook.com/msds/lariciresinol.htm
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

5. SAFE CHEMICAL HANDLING PROTECTION PPE KIT [wilhelmsen.com]

6. pppmag.com [pppmag.com]

7. lindstromgroup.com [lindstromgroup.com]

8. macschem.us [macschem.us]

9. Specific Chemical Handling and Storage - FAA USA Safety and Health Programs
[uwm.edu]

10. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

11. nipissingu.ca [nipissingu.ca]

12. (-)-Lariciresinol | CAS:83327-19-9 | Lignans | High Purity | Manufacturer BioCrick
[biocrick.com]

13. medchemexpress.com [medchemexpress.com]

14. (+)-LARICIRESINOL | 27003-73-2 [chemicalbook.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling (-)-
Lariciresinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260115#personal-protective-equipment-for-
handling-lariciresinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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